Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• Molecular Formula: C14H12BrN3O4
• Molecular Weight: 366.17 g/mol
• IUPAC Name: methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a-dihydropyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C14H12BrN3O4/c1-14-9(10(16-17-14)12(20)22-2)11(19)18(13(14)21)8-5-3-4-7(15)6-8/h3-6,9,17H,1-2H3
• InChI Key: FDSAAQCNOZPNJZ-UHFFFAOYSA-N
• SMILES: CC12C(C(=NN1)C(=O)OC)C(=O)N(C2=O)C3=CC(=CC=C3)Br

Description

Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a pyrazole-based compound that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and pathways that are involved in the development and progression of various diseases. The compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for the prevention and treatment of cancer.
Biochemical and Physiological Effects:
Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and lower blood glucose levels in diabetic animals. The compound has also been shown to have antifungal activity against various fungal strains.

Advantages and Limitations for Lab Experiments

Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has shown promising results in various scientific research studies. However, the compound has some limitations for lab experiments. The compound is not very soluble in water, which can make it difficult to work with in aqueous solutions. The compound also has limited stability in certain conditions, which can affect its efficacy and reproducibility in lab experiments.

Future Directions

There are several future directions for the study of Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One direction is to further investigate the mechanism of action of the compound and identify the specific enzymes and pathways that it targets. Another direction is to study the compound's efficacy and safety in human clinical trials. The compound's potential as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes should also be further investigated. Additionally, the compound's structure-activity relationship should be studied to identify more potent and selective analogs of the compound.

Synthesis Methods

The synthesis of Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate involves the reaction of 3-bromobenzaldehyde, ethyl acetoacetate, and hydrazine hydrate in the presence of acetic acid. The reaction takes place under reflux conditions and yields the desired product in good yield. The product is then purified by recrystallization to obtain a pure compound.

Scientific Research Applications

Methyl 5-(3-bromophenyl)-6a-methyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, anti-inflammatory agent, and antifungal agent. The compound has also been studied for its potential as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.